Cas no 2228925-24-2 (2-(4-cyclopropylphenyl)ethane-1-thiol)

• Product Name: 2-(4-cyclopropylphenyl)ethane-1-thiol
• CAS No: 2228925-24-2
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 5953659
• PubChem ID: 165846355
• Update Time: 2025-10-25

2-(4-cyclopropylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropylphenyl)ethane-1-thiol
• EN300-1780833
• 2228925-24-2

• Inchi： 1S/C11H14S/c12-8-7-9-1-3-10(4-2-9)11-5-6-11/h1-4,11-12H,5-8H2
• InChI Key： VNWKDMGPPMDPJU-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 178.08162162g/mol
• Monoisotopic Mass: 178.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų

Additional information on 2-(4-cyclopropylphenyl)ethane-1-thiol

2-(4-Cyclopropylphenyl)ethane-1-thiol: A Comprehensive Overview

2-(4-Cyclopropylphenyl)ethane-1-thiol, identified by the CAS number 2228925-24-2, is a compound of significant interest in contemporary chemical research. This molecule, with its unique structure and properties, has garnered attention across various fields, including material science, pharmacology, and organic synthesis. The compound's structure features a cyclopropyl group attached to a phenyl ring, which is further connected to an ethane thiol group. This configuration imparts distinctive electronic and steric properties, making it a valuable compound for both theoretical and applied studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure of 2-(4-Cyclopropylphenyl)ethane-1-thiol. Utilizing density functional theory (DFT), scientists have elucidated the molecule's frontier molecular orbitals, which are crucial for understanding its reactivity in various chemical reactions. These studies have revealed that the compound exhibits a high degree of conjugation due to the aromaticity of the phenyl ring and the electron-withdrawing effects of the thiol group. This conjugation enhances the molecule's stability and reactivity, making it a promising candidate for applications in organic electronics.

In terms of synthesis, 2-(4-Cyclopropylphenyl)ethane-1-thiol can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediate in this synthesis is the cyclopropylation of an aryl thiol using a suitable cyclopropane precursor. Recent optimizations in this synthetic pathway have significantly improved yields and purity, making large-scale production more feasible. Researchers have also explored alternative routes, such as transition-metal-catalyzed cross-coupling reactions, which offer greater control over the product's stereochemistry.

The applications of 2-(4-Cyclopropylphenyl)ethane-1-thiol are diverse and expanding rapidly. In material science, this compound has been utilized as a building block for constructing advanced materials with tailored electronic properties. For instance, it has been incorporated into self-assembled monolayers (SAMs) for use in sensors and nanoelectronics. The thiol group facilitates strong binding to gold surfaces, while the cyclopropylphenyl moiety introduces unique mechanical and electronic characteristics to the SAMs.

In pharmacology, 2-(4-Cyclopropylphenyl)ethane-1-thiol has shown potential as a lead compound for drug discovery. Its ability to modulate cellular signaling pathways through interactions with specific protein targets has been explored in preclinical studies. Recent research has focused on its anti-inflammatory and antioxidant properties, which could make it a viable candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of 2-(4-Cyclopropylphenyl)ethane-1-thiol is another area of active investigation. Studies have assessed its biodegradability under various environmental conditions, with promising results indicating that it can be effectively metabolized by microbial communities. This suggests that the compound poses minimal risk to ecosystems when used responsibly.

In conclusion, 2-(4-Cyclopropylphenyl)ethane-1-thiol, CAS No. 2228925-24-2, is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research directions, from fundamental studies on its electronic behavior to practical applications in materials science and pharmacology. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing modern chemistry.